Cas no 5429-75-4 (Dodecanoic acid,2-(diethylamino)ethyl ester, hydrochloride (1:1))

• Product Name: Dodecanoic acid,2-(diethylamino)ethyl ester, hydrochloride (1:1)
• CAS No: 5429-75-4
• MF: C₁₈H₃₈ClNO₂
• MW: 335.952825069427
• CID: 379618
• PubChem ID: 10404727
• Update Time: 2025-04-19

Dodecanoic acid,2-(diethylamino)ethyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid,2-(diethylamino)ethyl ester, hydrochloride (1:1)
• Dodecanoicacid, 2-(diethylamino)ethyl ester, hydrochloride (9CI)
• DTXSID50969335
• NSC14215
• 2-(Diethylamino)ethyl dodecanoate--hydrogen chloride (1/1)
• NSC-14215
• 5429-75-4
• SCHEMBL10779130

• Inchi： 1S/C18H37NO2.ClH/c1-4-7-8-9-10-11-12-13-14-15-18(20)21-17-16-19(5-2)6-3;/h4-17H2,1-3H3;1H
• InChI Key： QEQNXXPUOAPVNZ-UHFFFAOYSA-N
• SMILES： Cl.O(CCN(CC)CC)C(CCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 335.25934
• Monoisotopic Mass: 335.259
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 16
• Complexity: 227
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2

Experimental Properties

• PSA: 29.54